Cas no 133728-31-1 (Methyl 2-amino-4-(hydroxymethyl)benzoate)

Methyl 2-amino-4-(hydroxymethyl)benzoate is a versatile benzoate derivative featuring both an amino and a hydroxymethyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound’s dual functionality allows for selective modifications, enabling its use in the preparation of complex molecules, including active pharmaceutical ingredients (APIs) and fine chemicals. Its ester group enhances solubility in organic solvents, facilitating further chemical transformations. The hydroxymethyl moiety provides a reactive site for conjugation or derivatization, while the amino group permits participation in condensation or coupling reactions. This compound is particularly useful in medicinal chemistry for constructing heterocyclic frameworks or as a building block in multi-step syntheses.
Methyl 2-amino-4-(hydroxymethyl)benzoate structure
133728-31-1 structure
Product Name:Methyl 2-amino-4-(hydroxymethyl)benzoate
CAS No:133728-31-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD20483323
CID:1233472
PubChem ID:602338
Update Time:2025-06-11

Methyl 2-amino-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-4-(hydroxymethyl)-, methyl ester
    • methyl 2-amino-4-(hydroxymethyl)benzoate
    • KAVHHQDCLHUMBC-UHFFFAOYSA-N
    • 2-Amino-4-hydroxymethylbenzoic acid methyl ester
    • methyl 2-amino-4-hydroxymethylbenzoate
    • Methyl 2-amino-4-hydroxymethlybenzoate
    • Methyl 2-amino-4-(hydroxymethyl)benzoate #
    • 4hyroxymethyl-2-aminobenzoic acid methyl ester
    • 2-Amino-4-hydroxymethyl-benzoic acid methyl ester
    • Benzoic acid, 2-amino-4
    • 133728-31-1
    • AKOS027325496
    • ethyl 2-amino-4-(hydroxymethyl)benzoate
    • SCHEMBL2386324
    • DB-334457
    • D93330
    • Benzoic acid, 2-amino-4-hydroxymethyl-, methyl ester
    • MFCD20483323
    • Methyl2-amino-4-(hydroxymethyl)benzoate
    • CS-0310593
    • AS-69515
    • DTXSID10345171
    • Methyl 2-amino-4-(hydroxymethyl)benzoate
    • MDL: MFCD20483323
    • Inchi: 1S/C9H11NO3/c1-13-9(12)7-3-2-6(5-11)4-8(7)10/h2-4,11H,5,10H2,1H3
    • InChI Key: KAVHHQDCLHUMBC-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(C(=O)OC)=C(C=1)N

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.6

Experimental Properties

  • PSA: 72.55

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Additional information on Methyl 2-amino-4-(hydroxymethyl)benzoate

Professional Introduction of Methyl 2-amino-4-(hydroxymethyl)benzoate (CAS No. 133728-31-1)

Methyl 2-amino-4-(hydroxymethyl)benzoate, also known by its CAS number 133728-31-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. The methyl ester group and the amino and hydroxymethyl substituents on the benzoate ring contribute to its versatile reactivity and functional diversity.

Recent studies have highlighted the importance of Methyl 2-amino-4-(hydroxymethyl)benzoate in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the development of anti-cancer agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable building block for constructing complex molecular architectures. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be utilized to synthesize analogs with enhanced bioavailability and efficacy.

In terms of synthesis, Methyl 2-amino-4-(hydroxymethyl)benzoate can be prepared through a variety of methods, including esterification reactions and nucleophilic aromatic substitution. One notable approach involves the reaction of 2-amino-4-hydroxymethylbenzoic acid with methanol under acidic conditions. This method not only ensures high yield but also maintains the purity required for subsequent applications. Advanced techniques such as microwave-assisted synthesis have also been employed to optimize reaction conditions, reducing synthesis time while maintaining product quality.

The application of Methyl 2-amino-4-(hydroxymethyl)benzoate extends beyond medicinal chemistry. Its unique structure makes it a promising candidate for use in polymer science, where it can serve as a monomer for synthesizing functional polymers with tailored properties. For example, researchers have investigated its potential as a component in polyurethanes, where it contributes to improved mechanical strength and thermal stability. Additionally, its ability to form coordination complexes with metal ions has opened avenues for its use in catalysis and sensor technologies.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of Methyl 2-amino-4-(hydroxymethyl)benzoate are topics of growing interest. Recent studies have focused on developing sustainable methods for its production, such as using biocatalysts or green solvents. These approaches aim to minimize the environmental footprint associated with its manufacturing process while ensuring scalability for industrial applications.

In conclusion, Methyl 2-amino-4-(hydroxymethyl)benzoate (CAS No. 133728-31-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing research continues to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.

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